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Compound of Interest

Compound Name: Ferric arsenite

Cat. No.: B1617063 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of ferric arsenite, including its

chemical identity, physicochemical properties, and toxicological profile. The information is

intended for researchers, scientists, and professionals in drug development who are interested

in the properties and biological effects of arsenic-containing compounds and their interactions

with iron.

Chemical Identification and Properties
Ferric arsenite is an inorganic compound of iron and arsenic. It is described as a brownish-

yellow powder that is insoluble in water but soluble in acids[1][2]. Due to its variable

composition, it is often considered a basic salt[1].

Table 1: Chemical Identifiers for Ferric Arsenite

Identifier Value

CAS Number 63989-69-5[1]

IUPAC Name arsorous acid;iron(3+);oxygen(2-);pentahydrate

Molecular Formula AsFeO₃ (anhydrous)

Synonyms
Iron(III) arsenite, Ferric arsenite, arsorous acid,

iron(3+), oxygen(2-), pentahydrate[1]
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Table 2: Physicochemical Properties of Ferric Arsenite and Related Compounds

Property Value Notes

Appearance Brownish-yellow powder[1]

Water Solubility Insoluble[1][2]

Acid Solubility Soluble[1]

Log Ksp (Ferric Arsenate)
-23.0 ± 0.3 (amorphous) to

-25.83 ± 0.07 (crystalline)[3]

Solubility product for ferric

arsenate (FeAsO₄) is provided

as a proxy due to the lack of

available data for ferric

arsenite. This indicates very

low solubility.

Gibbs Free Energy of Reaction

(Arsenate Adsorption on Ferric

Hydroxides)

-21 to -58 kJ/mol (Physical

Adsorption)[4]

This data for arsenate

adsorption on ferric hydroxides

suggests a spontaneous

interaction.

Synthesis and Preparation
While the direct synthesis of crystalline ferric arsenite is not widely documented in recent

literature, related compounds such as arsenite-bearing ferrihydrite can be prepared through co-

precipitation. This method is relevant for studying the interactions between arsenite and ferric

iron in environmental and biological systems.

Experimental Protocol 1: Co-precipitation of Arsenite with Ferric Iron

This protocol describes the preparation of As(III)-bearing ferrihydrite, a substance analogous to

amorphous ferric arsenite.

Objective: To synthesize a co-precipitate of ferric iron and arsenite.

Materials:

Sodium arsenite (NaAsO₂)
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Iron(III) nitrate nonahydrate (Fe(NO₃)₃·9H₂O)

Sodium hydroxide (NaOH) solution (e.g., 1 M)

Deionized water

pH meter

Procedure:

Prepare a stock solution of sodium arsenite (e.g., 1000 mg/L As).

Prepare a stock solution of iron(III) nitrate (e.g., 0.1 M).

In a reaction vessel, add a specific volume of deionized water.

With continuous stirring, add the desired volume of the iron(III) nitrate stock solution.

Add the required volume of the sodium arsenite stock solution to achieve the target As/Fe

molar ratio.

Slowly add NaOH solution dropwise to the mixture while continuously monitoring the pH.

Adjust the pH to the desired level (e.g., pH 7-8) to induce the co-precipitation of ferric

hydroxide and arsenite.

Allow the suspension to age for a specified period (e.g., 2 hours) with gentle stirring.

Collect the precipitate by centrifugation or filtration.

Wash the precipitate multiple times with deionized water to remove any unreacted ions.

Dry the resulting solid (e.g., by freeze-drying or in a desiccator) for further analysis.

Toxicological Profile and Mechanisms of Action
The toxicity of ferric arsenite is primarily attributed to the arsenite (As(III)) component. Arsenic

is a known human carcinogen and toxicant, and its interaction with iron is crucial to its
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mechanism of toxicity. The primary mechanisms include the induction of oxidative stress and a

form of iron-dependent cell death called ferroptosis.

3.1. Arsenite-Induced Oxidative Stress

Arsenite exposure leads to an imbalance in the cellular redox state by increasing the

production of reactive oxygen species (ROS) and depleting endogenous antioxidants like

glutathione. This oxidative stress can damage DNA, proteins, and lipids, contributing to cellular

dysfunction and carcinogenesis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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